Cas no 2121511-33-7 (3-Chloro-2-ethoxy-5-fluorophenylboronicacid pinacol ester)

• Product Name: 3-Chloro-2-ethoxy-5-fluorophenylboronicacid pinacol ester
• CAS No: 2121511-33-7
• MF: C₁₄H₁₉BClFO₃
• MW: 300.561267137527
• MDL: MFCD30834077
• CID: 5079202
• Update Time: 2026-03-01

3-Chloro-2-ethoxy-5-fluorophenylboronicacid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-ethoxy-5-fluorophenylboronicacid pinacol ester
• 3-Chloro-2-ethoxy-5-fluorophenylboronic acid pinacol ester
• 2-(3-chloro-2-ethoxy-5-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD30834077
• Inchi： 1S/C14H19BClFO3/c1-6-18-12-10(7-9(17)8-11(12)16)15-19-13(2,3)14(4,5)20-15/h7-8H,6H2,1-5H3
• InChI Key： PCUPVYHNQKXBJC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(B2OC(C)(C)C(C)(C)O2)=C1OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Topological Polar Surface Area: 27.7

Additional information on 3-Chloro-2-ethoxy-5-fluorophenylboronicacid pinacol ester

Introduction to 3-Chloro-2-ethoxy-5-fluorophenylboronic Acid Pinacol Ester (CAS No. 2121511-33-7)

3-Chloro-2-ethoxy-5-fluorophenylboronic acid pinacol ester, with the chemical identifier CAS No. 2121511-33-7, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is particularly valued for its role as an intermediate in the synthesis of various high-value compounds, including pharmaceuticals and advanced materials. The presence of both chloro and fluoro substituents, along with the ethoxy group, imparts unique reactivity and stability characteristics that make it a versatile building block in organic synthesis.

The compound's structure, featuring a boronic acid pinacol ester moiety, enhances its solubility and handling properties, making it more amenable to use in various synthetic protocols. Boronic acids are well-known for their ability to participate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The 3-chloro-2-ethoxy-5-fluorophenylboronic acid pinacol ester is no exception and has been employed in the development of novel therapeutic agents targeting a range of diseases.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The fluoro substituent in this molecule contributes to metabolic stability and binding affinity, key factors in the development of effective pharmaceuticals. For instance, fluorine atoms can modulate the pharmacokinetic properties of drug candidates, improving their bioavailability and duration of action. The chloro group further enhances the reactivity of the boronic acid moiety, facilitating its incorporation into complex molecular architectures.

In the realm of materials science, organoboron compounds like 3-chloro-2-ethoxy-5-fluorophenylboronic acid pinacol ester have found applications in the synthesis of advanced polymers and liquid crystals. The ability to introduce precise functional groups into polymer backbones through cross-coupling reactions has led to the development of novel materials with tailored properties. These materials are increasingly used in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells, where performance is critically dependent on molecular architecture.

The pharmaceutical industry has also leveraged this compound in the discovery and optimization of small-molecule inhibitors. For example, recent studies have demonstrated its utility in generating libraries of boronic acid derivatives for high-throughput screening against protein targets. The 3-chloro-2-ethoxy-5-fluorophenylboronic acid pinacol ester serves as a key intermediate in constructing molecules that interact with enzymes and receptors involved in critical biological pathways. Such interactions are pivotal in developing treatments for conditions like cancer, inflammation, and infectious diseases.

One notable application is its use in the synthesis of kinase inhibitors, which are essential for targeting aberrant signaling pathways in cancer therapy. The combination of chloro, ethoxy, and fluoro substituents provides a scaffold that can be modified to achieve high selectivity and potency. Additionally, the boronic acid pinacol ester format ensures compatibility with transition-metal-catalyzed reactions, enabling efficient diversification of molecular structures.

The compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses. Its ability to undergo regioselective transformations allows chemists to introduce additional functional groups at specific positions, enhancing the complexity of derived molecules. This flexibility is particularly advantageous when designing molecules with specific biological activities.

From a synthetic chemistry perspective, 3-chloro-2-ethoxy-5-fluorophenylboronic acid pinacol ester exemplifies the power of boron-containing reagents in modern drug discovery. The Suzuki-Miyaura coupling reaction remains one of the most reliable methods for constructing carbon-carbon bonds, and boronic acids are indispensable reagents in this process. The presence of electron-withdrawing groups like chlorine and fluorine optimizes reactivity while maintaining structural integrity.

Recent research has also explored the use of this compound in flow chemistry applications, where controlled reaction conditions lead to improved yields and scalability. Flow systems allow for precise temperature and pressure control, minimizing side reactions and maximizing product purity. This approach aligns with the growing trend toward green chemistry principles, reducing waste and energy consumption.

In conclusion, 3-chloro-2-ethoxy-5-fluorophenylboronic acid pinacol ester (CAS No. 2121511-33-7) is a multifunctional compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic transformations, making it an invaluable tool for chemists seeking to develop innovative solutions for complex challenges. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.